![molecular formula C12H16N4O2 B4260170 5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B4260170.png)
5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as AET, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AET is a triazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is not fully understood, but it is believed to involve the modulation of the GABAergic system. This compound has been shown to enhance GABAergic neurotransmission in the brain, leading to its anxiolytic and sedative effects. This compound has also been shown to inhibit voltage-gated sodium channels, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, such as the GABAergic and glutamatergic systems. This compound has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, in the brain, which may contribute to its radioprotective effects.
Advantages and Limitations for Lab Experiments
5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. This compound is also stable under various conditions, making it a suitable candidate for long-term storage. However, this compound has some limitations, including its relatively low potency and selectivity for specific targets.
Future Directions
There are several future directions for research on 5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, including the development of more potent and selective analogs for specific targets. This compound could also be studied for its potential applications in other fields, such as cancer research and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential applications of this compound and to develop more potent and selective analogs for specific targets.
Scientific Research Applications
5-(2-aminoethyl)-4-(2-ethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to have anticonvulsant, anxiolytic, and sedative effects in animal models, making it a potential candidate for the treatment of epilepsy, anxiety disorders, and insomnia. This compound has also been studied for its potential use as a radioprotective agent, as it has been shown to protect against radiation-induced damage in cells.
Properties
IUPAC Name |
3-(2-aminoethyl)-4-(2-ethoxyphenyl)-1H-1,2,4-triazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2/c1-2-18-10-6-4-3-5-9(10)16-11(7-8-13)14-15-12(16)17/h3-6H,2,7-8,13H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANWPRHAREAZRAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C(=NNC2=O)CCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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